Cas no 2229320-09-4 (2-(azidomethyl)-1,3-difluoro-4-nitrobenzene)

• Product Name: 2-(azidomethyl)-1,3-difluoro-4-nitrobenzene
• CAS No: 2229320-09-4
• MF: C₇H₄F₂N₄O₂
• MW: 214.129067420959
• CID: 6225083
• PubChem ID: 150227648
• Update Time: 2025-06-28

2-(azidomethyl)-1,3-difluoro-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(azidomethyl)-1,3-difluoro-4-nitrobenzene
• 2229320-09-4
• EN300-1794699

• Inchi： 1S/C7H4F2N4O2/c8-5-1-2-6(13(14)15)7(9)4(5)3-11-12-10/h1-2H,3H2
• InChI Key： FUUNAOXNUHVSJN-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1CN=[N+]=[N-])F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 214.03023171g/mol
• Monoisotopic Mass: 214.03023171g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 60.2Ų

Additional information on 2-(azidomethyl)-1,3-difluoro-4-nitrobenzene

Introduction to 2-(Azidomethyl)-1,3-Difluoro-4-Nitrobenzene (CAS No. 2229320-09-4)

2-(Azidomethyl)-1,3-difluoro-4-nitrobenzene is a highly specialized organic compound with the CAS registry number 2229320-09-4. This compound is notable for its unique chemical structure, which includes an azidomethyl group attached to a benzene ring that is further substituted with fluorine and nitro groups. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest in various fields of research and application.

The synthesis of 2-(azidomethyl)-1,3-difluoro-4-nitrobenzene involves a series of carefully controlled reactions, often utilizing advanced organic chemistry techniques. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity, which are critical for its use in specialized applications. Researchers have explored the use of microwave-assisted synthesis and catalytic methods to streamline the production process, ensuring scalability and cost-effectiveness.

One of the most promising applications of this compound lies in its potential as a precursor in the development of advanced materials. The azide group in 2-(azidomethyl)-1,3-difluoro-4-nitrobenzene is particularly valuable due to its ability to undergo click chemistry reactions, such as the Huisgen cycloaddition. These reactions are highly efficient and selective, making them ideal for constructing complex molecular architectures. Recent research has demonstrated the use of this compound in the synthesis of novel polymers and nanomaterials with tailored properties for applications in electronics and biotechnology.

In addition to its role in materials science, 2-(azidomethyl)-1,3-difluoro-4-nitrobenzene has shown potential in medicinal chemistry. The nitro group provides electron-withdrawing effects that can influence the bioactivity of molecules. Studies have explored its use as an intermediate in drug discovery programs targeting various therapeutic areas, including cancer and infectious diseases. The fluorine substituents further enhance the compound's stability and pharmacokinetic profile, making it a valuable tool in drug design.

The chemical stability of 2-(azidomethyl)-1,3-difluoro-4-nitrobenzene is another area of active research. Understanding its degradation pathways under different conditions is crucial for ensuring safe handling and storage. Recent investigations have utilized computational chemistry methods to predict the compound's reactivity and stability under various environmental conditions. These studies provide valuable insights into its behavior during storage and transportation.

From an environmental perspective, the ecological impact of 2-(azidomethyl)-1,3-difluoro-4-nitrobenzene has also been a topic of interest. Researchers have assessed its biodegradability and potential toxicity to aquatic organisms. These studies are essential for developing guidelines for safe disposal and minimizing environmental risks associated with its use.

In conclusion, 2-(azidomethyl)-1,3-difluoro-4-nitrobenzene (CAS No. 2229320-09-4) is a versatile compound with significant potential across multiple disciplines. Its unique chemical properties make it a valuable tool in organic synthesis, materials science, and medicinal chemistry. As research continues to uncover new applications and optimize its synthesis methods, this compound is poised to play an increasingly important role in advancing scientific innovation.